BENGHE Foundational & Exploratory

Check Availability & Pricing

The Natural Provenance of 5-Hydroxyanthranilic
Acid: A Technical Guide for Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 5-Hydroxyanthranilic acid

Cat. No.: B142591

Authored for researchers, scientists, and drug development professionals, this in-depth
technical guide explores the natural sources, biosynthesis, and analytical methodologies for 5-
hydroxyanthranilic acid. This document provides a comprehensive overview of the microbial
production of this compound, details its biosynthetic pathway, and offers protocols for its
isolation and quantification.

Introduction

5-Hydroxyanthranilic acid is a metabolite of the essential amino acid tryptophan, produced
via the kynurenine pathway.[1][2][3] This pathway is a significant route for tryptophan
catabolism in a wide range of organisms, from bacteria to mammals.[2] The interest in 5-
hydroxyanthranilic acid and its derivatives stems from their potential biological activities,
which are currently under investigation for various therapeutic applications. This guide focuses
on the natural origins of 5-hydroxyanthranilic acid, providing a technical resource for its study
and exploitation.

Natural Sources and Quantitative Data

While 5-hydroxyanthranilic acid is a metabolite in the tryptophan pathway across different life
forms, specific quantitative data on its concentration in natural sources is limited in publicly
available literature. However, research into microbial sources, particularly actinomycetes, has
yielded quantifiable amounts of its derivatives.
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One notable example is the marine-derived actinomycete, Streptomyces sp. HDal, isolated
from the gut of a sea urchin (Anthocidaris crassispina).[4] This strain has been shown to
produce several new 5-hydroxyanthranilic acid-related compounds, named anthocidins. The
yields of these derivatives from a 20-liter fermentation broth are detailed in the table below.

Compound/Derivati

Natural Source Yield Reference
ve
o Streptomyces sp.
Anthocidin A 6.5 mg [4]
HDal
o Streptomyces sp.
Anthocidin B 5.1mg (4]
HDal
o Streptomyces sp.
Anthocidin C 3.0 mg [4]
HDal
o Streptomyces sp.
Anthocidin D 2.0 mg [4]

HDal

Note: The yields provided are for the isolated derivatives from the fermentation broth, not the
free 5-hydroxyanthranilic acid.

Biosynthesis of 5-Hydroxyanthranilic Acid

5-Hydroxyanthranilic acid is synthesized from L-tryptophan through a series of enzymatic
reactions known as the kynurenine pathway. The key steps involve the oxidative cleavage of
the indole ring of tryptophan, followed by a series of transformations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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